Cas no 1025242-00-5 ((2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(propan-2-yl)phenyl]amino}prop-2-enenitrile)

• Product Name: (2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(propan-2-yl)phenyl]amino}prop-2-enenitrile
• CAS No: 1025242-00-5
• MF: C₁₈H₁₇ClN₂O₂S
• MW: 360.857782125473
• MDL: MFCD01567602
• CID: 4568448
• Update Time: 2022-09-23

(2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(propan-2-yl)phenyl]amino}prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(4-chlorophenyl)sulfonyl-3-(4-propan-2-ylanilino)prop-2-enenitrile
• (2Z)-2-(4-chlorobenzenesulfonyl)-3-{[4-(propan-2-yl)phenyl]amino}prop-2-enenitrile

• MDL： MFCD01567602
• Inchi： 1S/C18H17ClN2O2S/c1-13(2)14-3-7-16(8-4-14)21-12-18(11-20)24(22,23)17-9-5-15(19)6-10-17/h3-10,12-13,21H,1-2H3/b18-12-
• InChI Key： PZKCSPPRNCZANO-PDGQHHTCSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(Cl)C=C1)(=O)=O)=C/NC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 360.069927g/mol
• Monoisotopic Mass: 360.069927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 360.9g/mol
• XLogP3: 5.1
• Topological Polar Surface Area: 78.3Ų